4-(2-chloro-4-nitrophenoxy)-N-cyclopentylbenzamide

• IUPAC Name: 4-(2-chloro-4-nitrophenoxy)-N-cyclopentylbenzamide
• InChI: InChI=1S/C18H17ClN2O4/c19-16-11-14(21(23)24)7-10-17(16)25-15-8-5-12(6-9-15)18(22)20-13-3-1-2-4-13/h5-11,13H,1-4H2,(H,20,22)
• InChI Key: HSBARIKDAXNGDE-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)NC(=O)C2=CC=C(C=C2)OC3=C(C=C(C=C3)[N+](=O)[O-])Cl
• Molecular Formula: C18H17ClN2O4
• Molecular Weight: 360.8 g/mol

Description

4-(2-chloro-4-nitrophenoxy)-N-cyclopentylbenzamide, also known as GW501516, is a synthetic compound that belongs to the class of selective androgen receptor modulators (SARMs). It was initially developed as a potential treatment for metabolic disorders such as obesity, diabetes, and dyslipidemia. However, it has gained popularity among athletes and bodybuilders due to its ability to enhance endurance and performance.

Mechanism of Action

4-(2-chloro-4-nitrophenoxy)-N-cyclopentylbenzamide works by activating the peroxisome proliferator-activated receptor delta (PPARδ) in the body. PPARδ is a transcription factor that regulates the expression of genes involved in lipid metabolism and glucose homeostasis. Activation of PPARδ leads to an increase in fatty acid oxidation, which results in the production of energy and a reduction in fat accumulation.
Biochemical and physiological effects:
4-(2-chloro-4-nitrophenoxy)-N-cyclopentylbenzamide has been shown to have several biochemical and physiological effects. It increases endurance and performance by enhancing the utilization of fatty acids as a source of energy. It also improves insulin sensitivity and reduces inflammation, which are important factors in the development of metabolic disorders.

Advantages and Limitations for Lab Experiments

4-(2-chloro-4-nitrophenoxy)-N-cyclopentylbenzamide has several advantages for lab experiments. It is a potent and selective activator of PPARδ, which makes it a valuable tool for studying the role of PPARδ in metabolic disorders. However, it has limitations in terms of toxicity and potential side effects. It should be used with caution in animal models, and its effects on humans are not well understood.

Future Directions

There are several future directions for research on 4-(2-chloro-4-nitrophenoxy)-N-cyclopentylbenzamide. One direction is to investigate its potential as a treatment for metabolic disorders in humans. Another direction is to explore its effects on muscle growth and performance in athletes and bodybuilders. Additionally, further studies are needed to understand its mechanism of action and potential side effects.

Synthesis Methods

4-(2-chloro-4-nitrophenoxy)-N-cyclopentylbenzamide is synthesized through a multistep process starting from 2-chloro-4-nitrophenol and cyclopentylamine. The final product is obtained through a reaction with benzoyl chloride. The synthesis of 4-(2-chloro-4-nitrophenoxy)-N-cyclopentylbenzamide is a complex process that requires expertise in organic chemistry.

Scientific Research Applications

4-(2-chloro-4-nitrophenoxy)-N-cyclopentylbenzamide has been extensively studied in animal models and has shown promising results in improving metabolic disorders. In a study published in the Journal of Medicinal Chemistry, 4-(2-chloro-4-nitrophenoxy)-N-cyclopentylbenzamide was found to increase fatty acid oxidation and improve insulin sensitivity in obese mice. Another study published in the Journal of Endocrinology showed that 4-(2-chloro-4-nitrophenoxy)-N-cyclopentylbenzamide improved glucose tolerance and reduced inflammation in diabetic rats.